Cas no 4837-74-5 (2-(4-Methoxy-1H-indol-3-yl)acetonitrile)
4837-74-5 structure
Product Name:2-(4-Methoxy-1H-indol-3-yl)acetonitrile
CAS No:4837-74-5
MF:C11H10N2O
MW:186.20990228653
MDL:MFCD09751226
CID:331761
PubChem ID:119406
Update Time:2025-04-19
2-(4-Methoxy-1H-indol-3-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Methoxy-1H-indol-3-yl)acetonitrile
- (4-methoxy-1H-indol-3-yl)acetonitrile
- 1H-Indole-3-acetonitrile,4-methoxy-
- 4-METHOXYINDOLE-3-ACETONITRILE
- 1H-Indole-3-acetonitrile,4-methoxy
- 3-cyanomethyl-4-methoxyindole
- 4-methoxy-1H-indol-3-ylacetonitrile
- 4'-methoxyindol-3'-ylacetonitrile
- 4-methoxyindolyl-3-acetonitrile
- Arvelexin
- Arvelexine
- DTXSID90197498
- FT-0648592
- (4-Methoxy-1H-indol-3-yl)acetonitrile #
- AKOS006326907
- 2-(4-methoxy-1H-indol-3-yl)ethanenitrile
- 4-methoxy-indole-3-acetonitrile
- (4-methoxy-1H-indol-3-yl)-acetonitrile
- 4-Methoxy-1H-indole-3-acetonitrile
- 1H-Indole-3-acetonitrile, 4-methoxy-
- SCHEMBL2725123
- 1H-Indole, 4-methoxy-3-cyanomethyl-
- EN300-127765
- CHEMBL2063293
- SB15220
- A1-00707
- AMY15254
- (1H)Indole, 4-methoxy-3-cynanomethyl-
- 4837-74-5
- Z1198222836
- MFCD09751226
- AS-41706
- A827522
- CS-0308695
- GLXC-03273
-
- MDL： MFCD09751226
- Inchi： 1S/C11H10N2O/c1-14-10-4-2-3-9-11(10)8(5-6-12)7-13-9/h2-4,7,13H,5H2,1H3
- InChI Key： DHOVDDVYXBMXDM-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC2=C1C(CC#N)=CN2
Computed Properties
- Exact Mass: 186.07900
- Monoisotopic Mass: 186.079313
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.8
- XLogP3: 1.7
Experimental Properties
- Density: 1.224±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 141-142 ºC
- Boiling Point: 408.3°Cat760mmHg
- Flash Point: 200.7°C
- Refractive Index: 1.638
- Solubility: Very slightly soluble (0.52 g/l) (25 º C),
- PSA: 48.81000
- LogP: 2.24258
2-(4-Methoxy-1H-indol-3-yl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 121587-5g |
(4-Methoxy-1H-indol-3-yl)acetonitrile |
4837-74-5 | 5g |
$1760.00 | 2023-09-09 | ||
| Matrix Scientific | 121587-10g |
(4-Methoxy-1H-indol-3-yl)acetonitrile |
4837-74-5 | 10g |
$2560.00 | 2023-09-09 | ||
| Chemenu | CM147071-1g |
(4-Methoxy-1H-indol-3-yl)acetonitrile |
4837-74-5 | 95% | 1g |
$780 | 2024-07-16 | |
| TRC | M342300-10mg |
2-(4-methoxy-1H-indol-3-yl)acetonitrile |
4837-74-5 | 10mg |
$ 91.00 | 2023-09-07 | ||
| TRC | M342300-50mg |
2-(4-methoxy-1H-indol-3-yl)acetonitrile |
4837-74-5 | 50mg |
$ 270.00 | 2023-09-07 | ||
| TRC | M342300-100mg |
2-(4-methoxy-1H-indol-3-yl)acetonitrile |
4837-74-5 | 100mg |
$ 448.00 | 2023-09-07 | ||
| Chemenu | CM147071-1g |
(4-Methoxy-1H-indol-3-yl)acetonitrile |
4837-74-5 | 95% | 1g |
$660 | 2021-08-05 | |
| Alichem | A199000442-1g |
4-Methoxyindole-3-acetonitrile |
4837-74-5 | 98% | 1g |
$873.94 | 2023-09-01 | |
| Alichem | A199000442-10g |
4-Methoxyindole-3-acetonitrile |
4837-74-5 | 98% | 10g |
$3686.73 | 2023-09-01 | |
| Enamine | EN300-127765-0.05g |
2-(4-methoxy-1H-indol-3-yl)acetonitrile |
4837-74-5 | 95% | 0.05g |
$227.0 | 2023-05-01 |
2-(4-Methoxy-1H-indol-3-yl)acetonitrile Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
4837-74-5 (2-(4-Methoxy-1H-indol-3-yl)acetonitrile) Related Products
- 23084-35-7(2-(6-Methoxy-1H-indol-3-yl)acetonitrile)
- 2436-18-2(1H-Indole-3-acetonitrile,7-methoxy-)
- 15109-37-2(1H-Indole-3-acetonitrile,4,7-dimethoxy-)
- 745060-04-2(1H-Indole-3-acetonitrile,5-methoxy-4-methyl-)
- 2436-17-1(5-Methoxyindole-3-acetonitrile)
- 100929-86-0(2-(5-hydroxy-1H-indol-3-yl)acetonitrile)
- 827024-92-0(1H-Indole, 4,6-dimethoxy-3-(phenylmethyl)-)
- 896101-81-8(1H-Indole-3-acetonitrile,5-methoxy-a,a-dimethyl-)
- 1464-11-5(4-Benzyloxyindole-3-acetonitrile)
- 57765-24-9(2-6-(benzyloxy)-1H-indol-3-ylacetonitrile)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
